Cas no 176182-04-0 (Polygalasaponin XXXII)

Polygalasaponin XXXII is a bioactive triterpenoid saponin derived from the Polygala genus, known for its potential pharmacological properties. This compound exhibits notable structural specificity, characterized by a sugar moiety attached to a triterpene aglycone, which contributes to its biological activity. Research suggests it may possess anti-inflammatory, neuroprotective, and antioxidant effects, making it a candidate for further investigation in therapeutic applications. Its high purity and well-defined molecular structure ensure reproducibility in experimental studies. Polygalasaponin XXXII is primarily utilized in academic and pharmaceutical research for elucidating mechanisms of action and exploring its potential in drug development.

Polygalasaponin XXXII structure

Product name:Polygalasaponin XXXII

CAS No:176182-04-0

MF:C₇₉H₁₁₈O₃₈

MW:1676

CID:1123954

PubChem ID:101695970

Polygalasaponin XXXII Chemical and Physical Properties

Names and Identifiers

- Polygalasaponin XXXII
- Olean-12-ene-23,28-dioic acid, 3-(β-D-glucopyranosyloxy)-2,27-dihydroxy-, 28-[O-α-L-arabinopyranosyl-(1→3)-O-β-D-xylopyranosyl-(1→4)-O-[D-apio-β-D-furanosyl-(1→3)]-O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[6-deoxy-α-L-mannopyranosyl-(1→3)]-6-deoxy-4-O-[(2E)-3-(4-methoxyphenyl)-1-oxo-2-propen-1-yl]-β-D-g...
- 176182-04-0
- Inchi： 1S/C79H118O38/c1-32-46(87)49(90)52(93)66(106-32)114-60-57(110-45(86)17-12-35-10-13-36(102-9)14-11-35)34(3)108-69(61(60)115-68-55(96)59(113-70-62(97)79(101,30-82)31-105-70)56(33(2)107-68)111-65-54(95)58(41(85)28-104-65)112-64-51(92)47(88)40(84)27-103-64)117-72(100)77-21-20-73(4,5)24-38(77)37-15-16-43-74(6)25-39(83)63(116-67-53(94)50(91)48(89)42(26-80)109-67)76(8,71(98)99)44(74)18-19-75(43,7)78(37,29-81)23-22-77/h10-15,17,32-34,38-44,46-70,80-85,87-97,101H,16,18-31H2,1-9H3,(H,98,99)/b17-12+/t32-,33-,34+,38-,39-,40-,41+,42+,43+,44+,46-,47-,48+,49+,50-,51+,52+,53+,54+,55+,56-,57-,58-,59-,60-,61+,62-,63-,64-,65-,66-,67-,68-,69-,70-,74+,75+,76-,77-,78-,79-/m0/s1
- InChI Key： WZOBMHJVDKLZQM-YYYQSLJOSA-N
- SMILES： C([C@@]12CC[C@]3(CCC(C)(C)C[C@@]3([H])C1=CC[C@]1([H])[C@]3(C[C@H](O)[C@H](O[C@@]4([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O4)O)[C@@](C)(C(=O)O)[C@]3([H])CC[C@@]21C)C)C(=O)O[C@@H]1O[C@H](C)[C@H](OC(=O)/C=C/C2C=CC(OC)=CC=2)[C@H](O[C@]2([H])O[C@@H](C)[C@H](O)[C@@H](O)[C@H]2O)[C@H]1O[C@]1([H])O[C@@H](C)[C@H](O[C@]2([H])OC[C@@H](O)[C@H](O[C@]3([H])OC[C@H](O)[C@H](O)[C@H]3O)[C@H]2O)[C@@H](O[C@]2([H])OC[C@@](O)(CO)[C@H]2O)[C@H]1O)O

Computed Properties

Exact Mass: 1674.7301093g/mol
Monoisotopic Mass: 1674.7301093g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 19
Hydrogen Bond Acceptor Count: 38
Heavy Atom Count: 117
Rotatable Bond Count: 24
Complexity: 3480
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 41
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 583Å²
XLogP3: -2.9

Experimental Properties

Color/Form: No data available
Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
Solubility: Almost insoluble (0.049 g/l) (25 º C),
Vapor Pressure: No data available

Polygalasaponin XXXII Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)